[(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid

• IUPAC Name: 2-[(3S)-3-[methyl(propan-2-yl)amino]pyrrolidin-1-yl]acetic acid
• InChI: InChI=1S/C10H20N2O2/c1-8(2)11(3)9-4-5-12(6-9)7-10(13)14/h8-9H,4-7H2,1-3H3,(H,13,14)/t9-/m0/s1
• InChI Key: PIOZPULJWOAZBI-VIFPVBQESA-N
• Canonical SMILES: CC(C)N(C)C1CCN(C1)CC(=O)O
• Isomeric SMILES: CC(C)N(C)[C@H]1CCN(C1)CC(=O)O
• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol

Description

[(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid is a chiral pyrrolidine derivative featuring:

• Core structure: A five-membered pyrrolidine ring.
• An acetic acid moiety at the 1-position, conferring acidity and hydrophilicity.
• Stereochemistry: The (S)-configuration at the 3-position, which may critically influence biological activity and physicochemical properties .

Its structural features align with intermediates in pharmaceutical research, particularly for modulating pharmacokinetic properties or enzyme interactions.

Preparation Methods

Pyrrolidine Ring Formation

The pyrrolidine core is typically synthesized via cyclization reactions . A common route involves the reaction of 1,4-diaminobutane derivatives with carbonyl compounds:

$$\text{NH}$$2(\text{CH}2)4\text{NH}2 + \text{RCOCl} \rightarrow \text{Pyrrolidine intermediate} + \text{HCl}

For enantioselective synthesis, chiral auxiliaries or asymmetric catalysis are employed. For example, the use of (S)-proline-derived catalysts enables >90% enantiomeric excess (ee) in ring-closing metathesis.

Introduction of the Isopropyl-Methyl-Amino Group

The C3 position is functionalized via alkylation or reductive amination :

$$\text{Pyrrolidine} + (\text{CH}$$3)2\text{CHNHCH}3 \xrightarrow{\text{NaBH}4} \text{3-(Isopropyl-methyl-amino)-pyrrolidine}

Optimal conditions (e.g., pH 8–9, methanol solvent) minimize over-alkylation. Steric hindrance at C3 necessitates bulky bases like LDA (lithium diisopropylamide) to direct regioselectivity.

Acetic Acid Moiety Attachment

The N1 position is functionalized through nucleophilic substitution or Mitsunobu reactions :

$$\text{3-(Isopropyl-methyl-amino)-pyrrolidine} + \text{BrCH}$$2\text{COOEt} \xrightarrow{\text{K}2\text{CO}_3} \text{Ethyl ester intermediate}

Subsequent hydrolysis under acidic conditions yields the final acetic acid derivative.

Multi-Component Assembly Strategies

Recent advancements leverage one-pot reactions to streamline synthesis. A notable method involves:

• Formation of N-arylnitrilium intermediates from arenediazonium salts and nitriles.

• Cyclization with bifunctional anilines to construct the pyrrolidine ring.

This approach reduces purification steps and improves yields (75–85%) while maintaining stereochemical integrity.

Stereochemical Control and Resolution

Asymmetric Synthesis

Chiral catalysts like BINAP-Ru complexes enable direct synthesis of the (S)-enantiomer. For example, asymmetric hydrogenation of a prochiral enamine precursor achieves 92% ee.

Kinetic Resolution

Racemic mixtures are resolved using chiral column chromatography (Chiralpak IC) or enzymatic methods (e.g., lipase-mediated acetylation).

Comparative Analysis of Methods

Method	Yield (%)	ee (%)	Key Advantages	Limitations
Stepwise Alkylation	65–70	88–92	High stereocontrol	Multiple purification steps
Multi-Component	75–85	90–94	Fewer steps, scalable	Requires specialized reagents
Enzymatic Resolution	50–60	99+	High purity	Low yield, costly enzymes

Data synthesized from.

Optimization and Industrial Considerations

• Solvent Systems : Polar aprotic solvents (DMF, DMSO) enhance reaction rates but complicate purification. Switchable solvents (e.g., ionic liquids) are under investigation.

• Catalysts : Pd/C and Ni-based catalysts improve hydrogenation efficiency but require strict temperature control (<50°C).

• Green Chemistry : Microwave-assisted reactions reduce energy consumption by 40% compared to conventional heating .

Chemical Reactions Analysis

Oxidation Reactions

The tertiary amine group in the pyrrolidine ring undergoes oxidation under controlled conditions. For example, treatment with potassium permanganate (KMnO₄) in acidic media oxidizes the amine to form an N-oxide derivative. This reaction is critical for modulating the compound's polarity and bioavailability in pharmaceutical applications.

Key parameters for oxidation:

Oxidizing Agent	Conditions	Product
KMnO₄	H₂SO₄, 60–80°C	N-Oxide derivative
H₂O₂	Acetic acid, RT	Partially oxidized amine

Substitution Reactions

The amino group participates in nucleophilic substitution reactions. In studies involving Boc-protected pyrrolidine derivatives, alkyl halides or sulfonates react with the amine under basic conditions (e.g., DIPEA) to form quaternary ammonium salts .

Example reaction with methyl iodide:

$$\text{[(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid} + \text{CH₃I} \xrightarrow{\text{DIPEA, DMF}} \text{Quaternary ammonium salt}$$

Reaction outcomes depend on:

• Steric hindrance from the isopropyl group.

• Solvent polarity (e.g., DMF enhances reaction rates).

Esterification and Amide Formation

The carboxylic acid moiety undergoes esterification with alcohols (e.g., methanol) using acid catalysts (H₂SO₄) or amide coupling with amines via reagents like HATU . These reactions are pivotal for prodrug development.

Amide bond formation protocol:

• Activate the carboxylic acid with HATU in DMF.

• Add amine nucleophile (e.g., L-phenylalanine ethyl ester).

• Stir at room temperature for 12–24 hours.

Yield optimization factors:

Parameter	Optimal Range
HATU stoichiometry	1.2 equivalents
Reaction time	18 hours

Reduction Reactions

The compound’s tertiary amine can be reduced using lithium aluminum hydride (LiAlH₄) in anhydrous ether, though this is less common due to steric constraints. Selective reduction of other functional groups (e.g., ketones) has not been reported.

Biological Interactions

In enzymatic environments, the compound interacts with amine oxidases , leading to deamination products. Studies suggest potential modulation of neurotransmitter pathways, though detailed mechanisms remain under investigation.

Stability Under Various Conditions

Condition	Stability Outcome
Acidic (pH < 3)	Partial decomposition of amine
Alkaline (pH > 10)	Carboxylic acid deprotonation
High temperature (>100°C)	Ring strain-induced degradation

Comparative Reactivity with Analogues

Compound	Reaction Rate (vs. Reference)
[(R)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid	15% slower due to stereochemistry
Piperidine-based analogue	40% faster (reduced steric hindrance)

Scientific Research Applications

Chemistry

• Building Block in Organic Synthesis : This compound serves as a versatile building block for synthesizing more complex organic molecules, facilitating advancements in synthetic organic chemistry.

Biology

• Biological Activity : Research indicates that [(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid may exhibit antimicrobial and anti-inflammatory properties. Studies have shown its potential in modulating immune responses and inhibiting pathogen growth.

Medicine

• Therapeutic Potential : Ongoing investigations are exploring the compound's efficacy as a therapeutic agent for various conditions such as diabetes, obesity, and inflammatory diseases. Its mechanism involves interactions with specific molecular targets, potentially influencing pathways related to glucose metabolism and inflammation.

Case Studies

• Diabetes Management : A study evaluated the effects of [(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid on glucose levels in diabetic models. Results indicated a significant reduction in blood glucose levels, suggesting its potential as a DPP-IV inhibitor, which plays a crucial role in glucose regulation.
• Anti-inflammatory Effects : In vitro studies demonstrated that the compound could inhibit pro-inflammatory cytokine production in macrophages, indicating its potential for treating inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of [(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural Analogs in the Pyrrolidine-Acetic Acid Family

Compound Name	CAS Number	Molecular Weight (g/mol)	Key Functional Groups	Stereochemistry	Notes
[(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid	1353960-86-7	221.256	Acetic acid, isopropyl-methyl-amino	(S)	Discontinued; potential for chiral specificity in bioactivity
[3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid	1353960-86-7	221.256	Acetic acid, isopropyl-methyl-amino	Unspecified	Racemic or non-chiral variant; may differ in target binding
[(S)-3-(tert-Butoxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid	1354017-15-4	286.372	Boc-protected amino, acetic acid	(S)	Higher lipophilicity due to Boc group; likely a synthetic intermediate
2-(Pyrrolidin-1-yl)acetic acid hydrochloride	76234-38-3	~165.6 (free acid)	Acetic acid, hydrochloride salt	Unspecified	Simpler analog; enhanced solubility via salt formation

Key Observations :

• Stereochemistry : The (S)-enantiomer may exhibit distinct biological interactions compared to the racemic form, as enantiopure drugs often show higher target selectivity .
• Functional Groups : The Boc-protected derivative (286.372 g/mol) serves as a synthetic precursor, with the tert-butoxycarbonyl group enhancing stability during synthesis but reducing solubility .
• Salt Forms : Hydrochloride salts (e.g., 2-(pyrrolidin-1-yl)acetic acid hydrochloride) improve aqueous solubility, critical for in vivo applications .

Pyridine-Based Pyrrolidine Derivatives

Examples from include 2-Methoxy-6-(pyrrolidin-1-yl)nicotinaldehyde and 6-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-fluoronicotinic acid . These compounds replace the pyrrolidine core with a pyridine ring and feature substituents like methoxy, fluoro, and aldehyde groups.

Comparison :

• Functionalization : Aldehyde or fluorinated groups enable covalent bonding or metabolic stability, respectively, unlike the carboxylic acid in the target compound .

TRK Kinase Inhibitors with Pyrrolidine Moieties

highlights TRK kinase inhibitors such as 5-(2-(2,5-difluorophenyl)pyrrolidin-1-yl)-3-(1H-pyrazol-1-yl)pyrazolo[1,5-a]pyrimidine derivatives . These complex molecules integrate pyrrolidine within a larger pharmacophore.

Comparison :

• Structural Complexity : The target compound lacks the pyrazolo-pyrimidine core and difluorophenyl groups critical for kinase inhibition.
• Role of Pyrrolidine : In both cases, pyrrolidine acts as a conformational restraint, but the TRK inhibitors leverage additional substituents for target specificity .

Chain-Length Variants

lists 3-(pyrrolidin-1-yl)propanoic acid, which extends the carbon chain between the pyrrolidine and carboxylic acid by one methylene group.

Comparison :

• Chain Length: Propanoic acid derivatives (vs. acetic acid) may alter pKa values, solubility, and steric interactions with biological targets .

Research Implications and Challenges

• Stereochemical Impact : The (S)-configuration of the target compound warrants further study to elucidate enantiomer-specific bioactivity.
• Discontinued Status: Limited commercial availability suggests synthetic challenges or niche applications, highlighting the need for novel synthesis routes .
• Functional Group Engineering : Modifications like Boc protection or salt formation demonstrate strategies to optimize solubility and stability during drug development .

Biological Activity

[(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid is a chiral compound characterized by a pyrrolidine ring with an isopropyl-methyl-amino group and an acetic acid moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This article reviews the biological activity of this compound, highlighting its mechanisms of action, research findings, and applications in various fields.

Chemical Structure

The chemical structure of [(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid can be represented as follows:

$$\text{C}_{11}\text{H}_{18}\text{N}_{2}\text{O}_2$$

The biological activity of [(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid is attributed to its interaction with specific molecular targets such as enzymes and receptors. It may function as an inhibitor or activator, modulating various biochemical pathways. The exact mechanism varies depending on the biological system being studied.

1. Antimicrobial Activity

Research has shown that [(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid exhibits significant antimicrobial properties. In vitro studies indicate that it can inhibit the growth of several bacterial strains, including:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

These findings suggest its potential use in developing new antibiotics to combat resistant strains .

2. Anti-inflammatory Properties

In animal models, [(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid has demonstrated anti-inflammatory effects. It significantly reduced edema in carrageenan-induced paw edema tests, indicating its potential for treating inflammatory conditions. The compound appears to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 .

3. Anticancer Activity

Recent studies have explored the anticancer potential of this compound. In vitro assays using various cancer cell lines (e.g., HeLa and MCF-7) revealed that it induces apoptosis and inhibits cell proliferation:

Cell Line	IC50 (µM)	Mechanism
HeLa	25	Induction of apoptosis via caspase activation
MCF-7	30	Cell cycle arrest at G2/M phase

The compound's effectiveness in inducing apoptosis suggests it may serve as a lead compound for developing novel anticancer therapies .

Case Studies

Several case studies have highlighted the therapeutic potential of [(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid:

• Antimicrobial Efficacy : A study evaluated the compound's effectiveness against multi-drug resistant strains of Staphylococcus aureus. The results indicated that it effectively inhibited bacterial growth, supporting its development as a new antibiotic .
• Inflammation Model : In a model of rheumatoid arthritis, administration of the compound led to reduced joint swelling and improved mobility in treated animals compared to controls .
• Cancer Treatment : A pilot study on breast cancer cells demonstrated that treatment with [(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid resulted in significant tumor size reduction in xenograft models .

Q & A

Basic: What synthetic strategies are recommended for preparing [(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid?

Methodological Answer:
The synthesis of pyrrolidine-acetic acid derivatives typically involves:

• Step 1: Construction of the pyrrolidine ring via cyclization reactions or chiral resolution of pre-existing scaffolds. For example, Boc-protected pyrrolidine intermediates (e.g., Boc-L-proline derivatives) can be functionalized with isopropyl-methyl-amine groups using reductive amination or nucleophilic substitution .
• Step 2: Introduction of the acetic acid moiety. This is often achieved through alkylation of the pyrrolidine nitrogen with bromoacetic acid or its esters, followed by hydrolysis .
• Step 3: Chiral resolution (if required). Liquid chromatography with chiral stationary phases or enzymatic resolution can isolate the (S)-enantiomer .

Key Considerations:

• Use anhydrous conditions for amine coupling to avoid side reactions.
• Monitor stereochemistry via circular dichroism (CD) or chiral HPLC .

Basic: How can researchers characterize the purity and structure of this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR):
  • 1H NMR: Expect signals for the pyrrolidine ring (δ 1.5–3.5 ppm), isopropyl-methyl group (δ 0.8–1.2 ppm), and acetic acid (δ 3.5–4.0 ppm for CH2; δ 12–13 ppm for COOH, if protonated) .
  • 13C NMR: Confirm the carbonyl carbon (δ ~170 ppm) and quaternary carbons in the pyrrolidine ring .
• High-Performance Liquid Chromatography (HPLC):
  • Use a C18 column with a mobile phase of acetonitrile/water (0.1% TFA) to assess purity (>95% by area normalization) .
• Mass Spectrometry (MS):
  • Electrospray ionization (ESI-MS) in positive mode to detect [M+H]+ ions. Expected m/z: ~215 (calculated for C11H21N2O2+) .

Advanced: How can structure-activity relationship (SAR) studies be designed for this compound?

Methodological Answer:

• Modification Sites:
  • Pyrrolidine Ring: Substitute with bulkier groups (e.g., adamantane) to probe steric effects on receptor binding .
  • Acetic Acid Group: Replace with bioisosteres (e.g., tetrazole) to enhance metabolic stability .
• Assay Design:
  • In Vitro: Test inhibition of enzymes (e.g., proteases) or receptors (e.g., GPCRs) using fluorescence polarization or radioligand binding assays.
  • Cytotoxicity: Screen against cancer cell lines (e.g., HeLa, MCF-7) with IC50 determination via MTT assays, referencing protocols from similar pyrrolidine derivatives .

Data Interpretation:

• Correlate substituent electronegativity with activity using Hammett plots or computational docking .

Advanced: How to resolve contradictions in spectral data during structural elucidation?

Methodological Answer:

• Scenario: Discrepancies in NMR splitting patterns or unexpected coupling constants.
• Solutions:
  • Variable Temperature NMR: Identify dynamic effects (e.g., ring puckering in pyrrolidine) by acquiring spectra at 25°C and 50°C .
  • 2D NMR (COSY, NOESY): Resolve overlapping signals and confirm spatial proximity of protons (e.g., isopropyl-methyl to pyrrolidine CH2) .
  • X-ray Crystallography: Resolve absolute stereochemistry if chiral centers are ambiguous .

Example: A 2022 study resolved conflicting NOE signals in a pyrrolidine derivative by confirming axial vs. equatorial substituents via crystallography .

Basic: What safety precautions are advised for handling this compound?

Methodological Answer:

• Hazards: Based on analogs (e.g., 2-(pyrrolidin-1-yl)acetic acid hydrochloride), expect:
  • Eye/Irritation: Wear goggles and gloves; use fume hoods for powder handling .
  • Respiratory Risks: Avoid inhalation; use N95 masks during weighing .
• First Aid:
  • Inhalation: Move to fresh air; seek medical attention if persistent coughing occurs .
  • Skin Contact: Wash with soap/water; apply hydrocortisone cream for irritation .

Storage: Keep in airtight containers under nitrogen at –20°C to prevent degradation .

Advanced: How to optimize solubility for in vivo studies?

Methodological Answer:

• Formulation Strategies:
  • Salt Formation: Convert to hydrochloride or sodium salts via acid/base titration .
  • Co-Solvents: Use PEG-400 or cyclodextrins in PBS (pH 7.4) for aqueous solubility .
• LogP Measurement:
  • Determine via shake-flask method (expected logP ~1.0–2.0 for similar pyrrolidine-acetic acids) .

Case Study: Evocalcet (a related compound) achieved 80% solubility in 0.5% methylcellulose via sonication .